2-(1,3-dioxoisoindolin-2-yl)-N-mesitylacetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C19H18N2O3/c1-11-8-12(2)17(13(3)9-11)20-16(22)10-21-18(23)14-6-4-5-7-15(14)19(21)24/h4-9H,10H2,1-3H3,(H,20,22)
• InChI Key: OBZXJGJTQFWIGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2C(=O)C3=CC=CC=C3C2=O)C
• Molecular Formula: C19H18N2O3
• DSSTOX Substance ID: DTXSID30973334
• Molecular Weight: 322.4 g/mol
• CAS RN: 5774-50-5

Description

Isoindolinones, such as 2-(1,3-dioxoisoindolin-2-yl)-N-mesitylacetamide, are important heterocyclic compounds found in a variety of natural products and synthetic biologically active compounds. They are recognized for their profound physiological and chemotherapeutic properties.

Synthesis Analysis

The synthesis of isoindolinones often involves reactions with phthalic anhydride. For example, phthalic anhydride can react with aminoacetoactate to afford a phthalimide derivative, which can then react with hydrazine hydrate to give a new indolinylacetohydrazide derivative.

Molecular Structure Analysis

The molecular structure of isoindolinones can be analyzed using techniques such as single-crystal X-ray diffraction. The acrylate C=C double bond in these compounds is not parallel to the adjacent carbonyl group, and an s-trans configuration is also observed.

Chemical Reactions Analysis

Isoindolinones can undergo various chemical reactions. For instance, they can be used in the synthesis of 3,3-disubstituted isoindolinones by means of Krapcho decarboxylation reaction.

Physical And Chemical Properties Analysis

Isoindolinones have unique physical and chemical properties. For instance, they can be grown as single crystals by slow evaporation solution growth method. Their optical properties can be examined using UV-vis-NIR analysis.

Mechanism of Action

The mechanism of action of isoindolinones can vary depending on their specific structure and the biological system they interact with. Some isoindolinones have been found to have antiviral, antileukemic, antiinflammatory, antipsychotic, and antiulcer properties.

Safety and Hazards

Isoindolinones can pose certain safety hazards. For example, they can cause skin irritation, serious eye irritation, and respiratory irritation. Therefore, appropriate safety measures should be taken when handling these compounds.

Future Directions

Isoindolinones are of high interest for further chemical transformations due to their unique structure and properties. They are also being investigated for their potential medicinal applications.